Cas no 500580-22-3 (Benzoyl chloride, 4-[(1E)-2-[3-chloro-4-(dodecyloxy)phenyl]ethenyl]-)

• Product Name: Benzoyl chloride, 4-[(1E)-2-[3-chloro-4-(dodecyloxy)phenyl]ethenyl]-
• CAS No: 500580-22-3
• MF: C₂₇H₃₄Cl₂O₂
• MW: 461.463666439056
• CID: 1555890
• Update Time: 2024-08-24

Benzoyl chloride, 4-[(1E)-2-[3-chloro-4-(dodecyloxy)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-[(1E)-2-[3-chloro-4-(dodecyloxy)phenyl]ethenyl]-

• Inchi： 1S/C27H34Cl2O2/c1-2-3-4-5-6-7-8-9-10-11-20-31-26-19-16-23(21-25(26)28)13-12-22-14-17-24(18-15-22)27(29)30/h12-19,21H,2-11,20H2,1H3/b13-12+
• InChI Key： HVIXWERLZBBKCA-OUKQBFOZSA-N
• SMILES： C(Cl)(=O)C1=CC=C(/C=C/C2=CC=C(OCCCCCCCCCCCC)C(Cl)=C2)C=C1

Computed Properties

• Exact Mass: 460.19382

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 570.0±50.0 °C(Predicted)
• PSA: 26.3